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This document provides a detailed overview and experimental protocols for the Cold Pad-Batch
(CPB) dyeing method using reactive dyes, a process of significant interest for its efficiency and
reduced environmental impact. These notes are intended for laboratory and research
applications.

Introduction

The Cold Pad-Batch (CPB) dyeing method is a semi-continuous process primarily used for
dyeing cellulosic fibers such as cotton and viscose with reactive dyes.[1] The technique
involves impregnating the fabric with a dye liquor containing the reactive dye and an alkali at
ambient temperature, followed by storing the batched fabric for a period to allow for dye
fixation.[2][3] This method is distinguished by its significant reductions in water, energy, and
chemical consumption compared to conventional exhaust dyeing methods.[3][4] Key
advantages include the elimination of salt in the dyeing process, higher dye fixation rates, and
minimal fabric abrasion.[3][5] However, the process requires careful control to avoid issues
such as "tailing" (color variation along the fabric length) and is characterized by a longer
processing time for dye fixation.[5][6]

Principle of the Method
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The core of the CPB method lies in the chemical reaction between the reactive dye and the
hydroxyl groups of the cellulosic fibers. This reaction, which forms a stable covalent bond, is
facilitated by an alkaline environment at room temperature. The process can be broken down
into three main stages: padding, batching (fixation), and washing-off.[2]

o Padding: The fabric is passed through a trough containing the dye liquor and then squeezed
through rollers to ensure even dye penetration and a specific liquor pick-up percentage.

e Batching: The padded fabric is rolled and wrapped in plastic film to prevent drying and the
absorption of atmospheric carbon dioxide, which could alter the pH of the system. The batch
is then stored at ambient temperature for several hours, during which the dye fixation
reaction occurs.

o Washing-off: After fixation, the fabric is thoroughly washed to remove any unfixed,
hydrolyzed dye, ensuring good colorfastness.[2]

Experimental Protocols
Materials and Equipment

» Fabric: Scoured and bleached 100% cotton fabric. The fabric should be free from any
residual alkali or other impurities that could interfere with dye uptake.[4]

e Dyes: Reactive dyes (e.g., Vinyl Sulfone or Monochlorotriazine types).

e Chemicals:

[¢]

Sodium Carbonate (Soda Ash)

[¢]

Sodium Hydroxide (Caustic Soda)

o

Urea (optional, to aid dye solubility)[4]

o

Wetting agent (non-ionic)

[¢]

Sequestering agent

e Equipment:
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o Laboratory padding mangle

o Beakers and graduated cylinders

o Stirring apparatus

o pH meter

o Plastic film for wrapping

o Rotating rack for batching (optional)

o Washing beakers or a laboratory washing machine

o Spectrophotometer for color measurement and fixation analysis

Safety Precautions

o Always wear appropriate Personal Protective Equipment (PPE), including safety goggles,
gloves, and a lab coat, when handling reactive dyes and alkalis.[7][8][9]

o Work in a well-ventilated area to avoid inhalation of dye powders or chemical fumes.[7][8]

» Reactive dyes and alkalis can be corrosive and irritating to the skin and eyes. In case of
contact, rinse the affected area immediately with plenty of water.[10][11]

e Consult the Safety Data Sheets (SDS) for all chemicals used.

Dye Liquor Preparation

The dye and alkali solutions are prepared separately and mixed just before padding to prevent
premature hydrolysis of the dye.[1][4]

Dye Solution:

o Calculate the required amount of reactive dye based on the desired shade depth (see Table
1).

* Make a paste of the dye powder with a small amount of cold water.
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Gradually add more water while stirring to ensure the dye is fully dissolved.

Add a wetting agent and a sequestering agent as required (see Table 2).

If using, dissolve urea in the dye solution.

Adjust the final volume with water.
Alkali Solution:

o Calculate the required amount of sodium carbonate and/or sodium hydroxide based on the
desired shade depth (see Table 1).

o Carefully dissolve the alkali in water. Note that the dissolution of sodium hydroxide is
exothermic.

« Allow the solution to cool to room temperature before use.

Padding Procedure

o Set the pressure of the laboratory padding mangle to achieve the desired wet pick-up
percentage (typically 60-80% for cotton).[2]

o Just before starting the padding process, mix the dye solution and the alkali solution in the
recommended ratio (often 4:1 or 2:1, dye to alkali).[1][12]

o Feed the prepared cotton fabric through the dye liquor in the padding trough and then
through the nip of the rollers.

o Ensure the fabric is evenly saturated and that the speed and pressure are kept constant to
avoid variations in color.

Batching (Fixation)

o Immediately after padding, roll the fabric onto a beam or into a roll.

o Wrap the roll securely in plastic film to create a closed system.
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» Store the wrapped fabric roll at a constant ambient temperature (20-30°C) for the required
batching time (see Table 3). For consistent results, the batch should be rotated slowly if
possible to prevent liquor drainage.[2][3]

Washing-off

 After the batching time is complete, unwrap the fabric.

Rinse the fabric thoroughly with cold water to remove the majority of the unfixed dye and
alkali.

Wash the fabric in a hot bath (e.g., 90-95°C) with a non-ionic detergent to remove the
hydrolyzed dye.

Rinse again with warm and then cold water until the rinse water is clear.

Dry the fabric.

Quantitative Data
Table 1: Typical Recipe Formulations for Cold Pad-Batch

Dyeing of Cotton

Shade Depth Reactive Dye (g/L)

Sodium Carbonate = Sodium Hydroxide

(glL) (glL)
Light 0.5-5 10 - 15 1-3
Medium 5-20 15 - 20 3-6
Dark 20 - 60 20 - 25 6-10

Note: The exact concentrations will vary depending on the specific reactive dye class, fabric
type, and desired shade.

Table 2: Auxiliary Chemicals in Cold Pad-Batch Dyeing
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Chemical Concentration (g/L) Function
Ensures rapid and uniform
Wetting Agent 1-2 wetting of the fabric by the dye
liquor.
Chelates heavy metal ions in
Sequestering Agent 1-2 the water that could interfere
with the dyeing process.
Aids in dissolving the dye and
Urea 50 - 150 o
prevents dye precipitation.
Prevents the migration of dye
Anti-migrating Agent 10-20 during batching, especially for

deep shades.

Table 3: Process Parameters for Cold Pad-Batch Dyeing

Parameter Range Notes
Liquor Pick-up 60 - 80% For cotton fabrics.
) Should be kept constant to
Padding Temperature 20 - 30°C ]
ensure shade consistency.
Depends on the reactivity of
the dye and the depth of the
Batching Time 4 - 24 hours shade. Turquoise and very
deep shades may require
longer times.
A controlled temperature
Batching Temperature 20 - 30°C environment is crucial for

reproducibility.

Quality Control and Analysis

Determination of Dye Fixation Percentage
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The percentage of dye that has covalently bonded to the fiber can be determined
spectrophotometrically.

» After dyeing and before washing-off, a small sample of the dyed fabric is taken.

e The unfixed dye is extracted from this sample using a suitable solvent (e.g., 50% aqueous
pyridine).

e The amount of fixed dye is determined by stripping the dye from a washed-off sample using
a harsh solvent or by dissolving the dyed cotton in a solvent like Cadoxen.

e The dye concentration in the extracts is measured using a UV-Vis spectrophotometer.

o The fixation percentage is calculated as: % Fixation = (Amount of fixed dye / Total amount of
dye on the fabric) x 100

Alternatively, the K/S value, which is proportional to the dye concentration on the fabric, can be
measured before and after the washing-off process to estimate the fixation rate.[13][14][15][16]

Colorfastness Testing

The performance of the dyed fabric should be evaluated according to standard testing
methods.
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Test

ISO Standard

Description

Colorfastness to Washing

ISO 105-C06

Assesses the resistance of the
color to domestic and

commercial laundering.[17]

Colorfastness to Rubbing

ISO 105-X12

Determines the amount of
color transferred from the
fabric surface to another
surface by rubbing.[17][18]

Colorfastness to Light

ISO 105-B02

Evaluates the resistance of the
color to fading when exposed

to a standard light source.[17]

Colorfastness to Perspiration

ISO 105-E04

Measures the resistance of the
color to the action of acidic and

alkaline perspiration.[17]

Troubleshooting
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Problem

Possible Cause(s)

Solution(s)

Tailing (Lighter to darker shade

from start to end of the batch)

- Different substantivity of dyes
in a combination shade. -
Premature hydrolysis of the

dye in the padding trough.

- Select dyes with similar
substantivity. - Use a small
volume padding trough and
ensure a quick turnover of the
dye liquor. - Maintain a

constant padding temperature.

Listing (Side-to-side shade

variation)

- Uneven pressure of the
padding rollers. - Uneven
moisture content or
temperature of the fabric
before padding. - Improper

alignment of the fabric.

- Ensure uniform pressure
across the padding rollers. -
Ensure the fabric is uniformly
dried and cooled before
padding. - Use proper fabric

guiding systems.

Poor Color Yield

- Insufficient alkali or incorrect
pH. - Low batching
temperature or insufficient
batching time. - Dye hydrolysis
due to prolonged storage of

the mixed liquor.

- Check the concentration and
type of alkali. - Ensure the
batching temperature and time
are appropriate for the dye and
shade. - Mix the dye and alkali
solutions immediately before

use.

Poor Reproducibility

- Variation in process
parameters (temperature, time,
pick-up). - Inconsistent fabric
preparation. - Water quality

variations.

- Standardize and carefully
control all process parameters.
- Ensure consistent scouring
and bleaching of the fabric. -
Use deionized or softened

water.

Visualizations
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Figure 1: Experimental workflow for the Cold Pad-Batch dyeing process.

© 2025 BenchChem. All rights reserved. 10/13 Tech Support


https://www.benchchem.com/product/b1604529?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Monochlorotriazine (MCT) Dye Reaction

Cellulose-OH O »| Cellulose-O-

+ Cellulose-O~ _ Dye-Triazine-O-Cellulose
(Covalent Bond)

(Nucleophilic Substitution)

Dye-Triazine-Cl

Vinyl Sulfone (VS) Dye Reaction

OH~

Cellulose-OH »| Cellulose-O~
Erttatose=6 o | Dye-SO2-CH2-CH2-O-Cellulose
N B o lent B
(Michael Addition) (Covalent Bond)
OH~
Dye-S02-CH2-CH2-0S03H | (Elimination) | Dye-SO2-CH=CH2

(Inactive Form) " | (Active Vinyl Sulfone)

Click to download full resolution via product page

Figure 2: Reaction mechanisms of Vinyl Sulfone and Monochlorotriazine reactive dyes with
cellulose.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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